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Compound of Interest

Compound Name: 1,1,1-Trifluoro-3-iodopropane

Cat. No.: B7725354 Get Quote

Compound Identification and Physicochemical
Profile
1,1,1-Trifluoro-3-iodopropane is a halogenated hydrocarbon utilized as a building block in

organic synthesis, particularly in the introduction of trifluoroethyl groups in the development of

novel pharmaceutical compounds. Its unique combination of a trifluoromethyl group and an

iodo group makes it a valuable, yet hazardous, reagent that demands careful management.

A thorough understanding of its physical and chemical properties is the foundation of a robust

safety protocol. These characteristics dictate its behavior under various laboratory conditions

and inform decisions regarding storage, handling, and emergency response.

Table 1: Physicochemical Properties of 1,1,1-Trifluoro-3-iodopropane
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Property Value Source

Molecular Formula C₃H₄F₃I [1][2][3]

Molecular Weight 223.96 g/mol [1][4]

CAS Number 460-37-7 [3]

Appearance
Clear colorless to pink/light

yellow liquid
[2][4]

Boiling Point 80 - 90 °C [1][4]

Density ~1.911 - 2.0 g/mL at 25 °C [1][4]

Flash Point >113 °C (>230 °F) [2]

Vapor Pressure 64.9 mmHg at 25°C [1][2][4]

Refractive Index ~1.42 - 1.432 (n20/D) [1][2]

Synonyms 3,3,3-Trifluoropropyl Iodide

Note: The pinkish hue can develop over time due to light sensitivity, a common characteristic of

iodo-compounds, indicating potential slow decomposition and release of iodine.

Hazard Analysis and GHS Classification
The Globally Harmonized System (GHS) provides a standardized framework for

communicating the hazards of chemical products. 1,1,1-Trifluoro-3-iodopropane is classified

as an irritant, a determination based on its chemical reactivity and observed effects.[4][5]

The primary hazards are:

H315: Causes skin irritation.[4][5][6]

H319: Causes serious eye irritation.[4][5][6]

H335: May cause respiratory irritation.[4][5][6]

The signal word associated with this compound is "Warning".[4][5] This classification stems

from the electrophilic nature of the carbon-iodine bond and the potential for the compound to
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react with biological nucleophiles on the skin, in the eyes, and within the respiratory tract,

leading to an inflammatory response.
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Caption: Hierarchy of controls for managing chemical exposure.
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Engineering Controls: All manipulations of 1,1,1-Trifluoro-3-iodopropane must be conducted

within a certified chemical fume hood. [4]This is the primary engineering control to mitigate the

risk of respiratory irritation by containing vapors at the source. The high vapor pressure (64.9

mmHg at 25°C) indicates a significant inhalation hazard if handled on an open bench. [1][2][4]

Personal Protective Equipment (PPE): PPE is the final barrier between the researcher and the

chemical. The selection must be specific to the hazards presented.

Eye/Face Protection: Chemical safety goggles are mandatory. If there is a splash hazard, a

face shield should be worn in addition to goggles. This is a direct countermeasure to the

H319 "Causes serious eye irritation" classification.

Skin Protection: A flame-resistant lab coat and chemically resistant gloves are required.

[4]Given the H315 "Causes skin irritation" hazard, ensure complete skin coverage. Nitrile

gloves are a common choice, but for prolonged operations, consult a glove manufacturer's

compatibility chart for halogenated compounds.

Respiratory Protection: If engineering controls fail or during a large spill response, a multi-

purpose combination respirator cartridge (US) or equivalent is necessary.

Safe Handling, Storage, and Disposal Protocols
Protocol 1: Standard Laboratory Handling

Preparation: Before handling, ensure a chemical fume hood is operational and the sash is at

the appropriate height. Don all required PPE. Locate the nearest eyewash station and safety

shower.

Aliquotting: Use non-sparking tools for transfers. [4]Dispense the required amount in the

fume hood, keeping the container tightly closed when not in use to minimize vapor release.

Reaction Setup: Conduct all reactions within the fume hood. The compound is light-sensitive;

consider using amber glass vessels or wrapping the reaction flask with aluminum foil to

prevent degradation. [2]4. Post-Handling: Thoroughly wash hands and any potentially

exposed skin with soap and water after handling is complete. Decontaminate all equipment

and the work surface.

Protocol 2: Storage
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Conditions: Store the container tightly closed in a dry, cool, and well-ventilated place. [4]A

recommended storage temperature is below 15°C in a dark location. * Incompatibilities:

Store away from strong oxidizing agents, strong bases, and other incompatible materials.

Labeling: Ensure the container is clearly labeled with the chemical name and all relevant

GHS hazard pictograms and statements.

Protocol 3: Waste Disposal
Waste material must be disposed of in accordance with national and local regulations. 1.

Collect waste 1,1,1-Trifluoro-3-iodopropane and contaminated materials in a designated,

labeled, and sealed container. 2. Do not mix with other waste streams unless compatibility is

confirmed. 3. Handle the uncleaned, empty container as you would the product itself. 4.

Arrange for pickup by a licensed hazardous waste disposal company.

Emergency Procedures and First Aid
Rapid and correct response to an exposure or spill is critical to minimizing harm.

First-Aid Measures
Inhalation: If vapors are inhaled, immediately move the person to fresh air and keep them

comfortable for breathing. If the person feels unwell, call a POISON CENTER or doctor. [6]*

Skin Contact: Take off contaminated clothing immediately. Wash the affected area with plenty

of soap and water. If skin irritation occurs, seek medical attention. [6]* Eye Contact:

Immediately rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention. [6]* Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek

immediate medical attention.

Accidental Release Measures
The following workflow outlines the procedure for a small-scale laboratory spill.
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Caption: Workflow for responding to a laboratory spill.

Toxicological and Stability Insights
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While comprehensive toxicological data is not thoroughly investigated, the GHS classification is

based on established knowledge of similar halogenated compounds and available data. [5]The

primary toxicological concerns are irritation to any tissue that comes into direct contact with the

liquid or its vapors.

Stability and Reactivity:

Chemical Stability: The product is considered chemically stable under standard ambient

conditions (room temperature). * Conditions to Avoid: Avoid exposure to light, heat, and

incompatible materials.

Hazardous Decomposition Products: Upon combustion or thermal decomposition, it may

release hazardous substances such as hydrogen fluoride (HF), hydrogen iodide (HI), and

carbon oxides.

Conclusion
1,1,1-Trifluoro-3-iodopropane is an essential reagent whose utility in pharmaceutical

development is matched by its potential hazards. A safety-first mindset, grounded in a deep

understanding of its chemical properties and reactive nature, is non-negotiable. By

implementing the engineering controls, adhering to strict handling protocols, and being

prepared for emergencies as outlined in this guide, researchers can mitigate the risks and

utilize this compound effectively and safely.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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